Cas no 2877765-46-1 (1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877765-46-1
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 5309609
• PubChem ID: 165431312
• Update Time: 2025-06-08

1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• 2877765-46-1
• AKOS040887544
• F6830-7515
• 1-(5-Methyl-2-pyridinyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C17H25N3O2/c1-13-4-5-16(18-11-13)20-8-2-3-14(12-20)17(21)19-15-6-9-22-10-7-15/h4-5,11,14-15H,2-3,6-10,12H2,1H3,(H,19,21)
• InChI Key： LKHFUPHZCBGHEV-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C)C=C2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.3±50.0 °C(Predicted)
• pka: 15.06±0.20(Predicted)

Additional information on 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Analysis of 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877765-46-1)

The compound 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877765-46-1) is a novel piperidine-carboxamide derivative that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a 5-methylpyridin-2-yl moiety and an oxan-4-yl group, this molecule is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its bioavailability and binding affinity to specific biological targets, making it a promising candidate for further study.

In recent years, the demand for heterocyclic compounds like 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound's molecular structure suggests potential interactions with central nervous system (CNS) targets, which aligns with current trends in neuroscience research. Users searching for terms such as "piperidine derivatives in drug design" or "CNS-active small molecules" will find this compound highly relevant. Its synthetic route and physicochemical properties are also topics of interest for chemists and pharmacologists.

The pharmacokinetic profile of 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide is another area of active investigation. Early studies suggest that its metabolic stability and solubility may offer advantages over similar compounds. This has led to increased searches for "optimizing drug-like properties" and "enhancing compound bioavailability." Additionally, the compound's scaffold diversity makes it a valuable tool for structure-activity relationship (SAR) studies, a hot topic in modern drug discovery.

From a synthetic chemistry perspective, the preparation of 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide involves multi-step organic transformations. Researchers often inquire about "efficient synthesis of piperidine carboxamides" or "protecting group strategies" in such processes. The compound's crystallinity and stability under various conditions are also critical for industrial-scale production, addressing common concerns in "process chemistry optimization."

In the context of computational chemistry, 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide serves as an excellent subject for molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. These techniques are increasingly popular among researchers looking for "in silico drug design tools" or "predictive ADMET models." The compound's balanced lipophilicity and hydrogen-bonding capacity make it a compelling case study for these applications.

Looking ahead, the potential of 1-(5-methylpyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide extends beyond traditional pharmaceutical uses. Its chemical versatility opens doors for applications in material science and catalysis, areas that are gaining traction in academic and industrial research. As the scientific community continues to explore its properties, this compound is poised to remain a topic of interest for years to come.